Cas no 1804255-81-9 (3-(Hydroxymethyl)-5-mercaptophenylpropanal)

• Product Name: 3-(Hydroxymethyl)-5-mercaptophenylpropanal
• CAS No: 1804255-81-9
• MF: C₁₀H₁₂O₂S
• MW: 196.266081809998
• CID: 4961898
• Update Time: 2025-05-23

3-(Hydroxymethyl)-5-mercaptophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-(Hydroxymethyl)-5-mercaptophenylpropanal

• Inchi： 1S/C10H12O2S/c1-7(5-11)9-2-8(6-12)3-10(13)4-9/h2-5,7,12-13H,6H2,1H3
• InChI Key： QKWHZFOONHMBJF-UHFFFAOYSA-N
• SMILES： SC1C=C(CO)C=C(C=1)C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3

Additional information on 3-(Hydroxymethyl)-5-mercaptophenylpropanal

3-(Hydroxymethyl)-5-Mercaptophenylpropanal: A Comprehensive Overview

3-(Hydroxymethyl)-5-Mercaptophenylpropanal (CAS No. 1804255-81-9) is a unique organic compound that has garnered significant attention in the fields of chemistry and materials science due to its distinctive chemical properties and potential applications. This compound, characterized by its hydroxymethyl and mercaptophenyl groups, exhibits a complex interplay of functional groups that contribute to its versatile reactivity and structural diversity. Recent advancements in synthetic methodologies have enabled researchers to explore its synthesis, characterization, and utilization in various industrial and academic settings.

The synthesis of 3-(Hydroxymethyl)-5-Mercaptophenylpropanal involves a multi-step process that typically begins with the preparation of the mercaptophenyl derivative. Researchers have employed various strategies, including nucleophilic substitution and coupling reactions, to achieve high yields and purity. The presence of the hydroxymethyl group introduces additional complexity, as it can participate in both acidic and nucleophilic reactions, making it a valuable building block for constructing more intricate molecular architectures. Recent studies have highlighted the use of green chemistry principles in its synthesis, reducing environmental impact while maintaining efficiency.

One of the most notable applications of 3-(Hydroxymethyl)-5-Mercaptophenylpropanal lies in its role as an intermediate in the production of advanced materials. Its ability to form stable bonds with other functional groups makes it ideal for applications in polymer science, where it can be used to create high-performance polymers with tailored properties. For instance, researchers have demonstrated its utility in synthesizing thermoresistant polymers that exhibit exceptional mechanical strength and thermal stability. These materials hold promise for use in aerospace and automotive industries, where durability under extreme conditions is paramount.

In addition to its role in materials science, 3-(Hydroxymethyl)-5-Mercaptophenylpropanal has also found applications in pharmaceutical research. The compound's unique structure allows for the creation of bioactive molecules with potential therapeutic benefits. Recent studies have explored its use as a precursor for drug delivery systems, where its functional groups can be exploited to design targeted drug carriers with enhanced efficacy and reduced side effects. Furthermore, its ability to participate in enzymatic reactions makes it a valuable tool in biocatalysis, enabling the development of sustainable processes for producing fine chemicals.

The chemical properties of 3-(Hydroxymethyl)-5-Mercaptophenylpropanal are heavily influenced by the interplay between its hydroxymethyl and mercaptophenyl groups. The hydroxymethyl group introduces acidity due to the presence of an -OH group, which can undergo protonation under certain conditions. This acidity plays a crucial role in determining the compound's reactivity in various chemical transformations. On the other hand, the mercaptophenyl group imparts aromaticity and conjugation, enhancing the compound's stability and electronic properties. This combination of functional groups makes 3-(Hydroxymethyl)-5-Mercaptophenylpropanal a versatile platform for exploring novel chemical reactions and material designs.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 3-(Hydroxymethyl)-5-Mercaptophenylpropanal. Using density functional theory (DFT) calculations, researchers have mapped out the molecular orbitals and identified key reaction pathways that govern its behavior under different conditions. These computational studies have been instrumental in guiding experimental efforts, enabling scientists to optimize reaction conditions and predict outcomes with greater accuracy.

In terms of environmental impact, 3-(Hydroxymethyl)-5-Mercaptophenylpropanal has been shown to degrade under specific conditions, reducing concerns about long-term persistence in ecosystems. However, further research is needed to fully understand its environmental fate and develop strategies for safe disposal or recycling. The compound's potential toxicity has also been evaluated through preliminary assays, with results indicating low toxicity at concentrations typically encountered during industrial processes.

Looking ahead, the continued exploration of 3-(Hydroxymethyl)-5-Mercaptophenylpropanal is expected to yield new insights into its applications across diverse fields. Its unique combination of functional groups positions it as a valuable tool for addressing challenges in materials science, pharmaceuticals, and sustainable chemistry. As research progresses, it is anticipated that this compound will play an increasingly important role in driving innovation and advancing technological boundaries.